Cas no 910486-78-1 (4-(Tert-Butyl)-3,5-difluorophenol)

• Product Name: 4-(Tert-Butyl)-3,5-difluorophenol
• CAS No: 910486-78-1
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• MDL: MFCD20485342
• CID: 2083987
• Update Time: 2025-11-02

4-(Tert-Butyl)-3,5-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-3,5-difluorophenol
• 4-(1,1-dimethylethyl)-3,5-difluorophenol
• 4-tert-butyl-3,5-difluorophenol
• DMBJHRKFWWSSOC-UHFFFAOYSA-N
• SY028911
• Phenol, 4-(1,1-dimethylethyl)-3,5-difluoro-
• 4-(Tert-Butyl)-3,5-difluorophenol

• MDL： MFCD20485342
• Inchi： 1S/C10H12F2O/c1-10(2,3)9-7(11)4-6(13)5-8(9)12/h4-5,13H,1-3H3
• InChI Key： DMBJHRKFWWSSOC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C)(C)C)F)O

Computed Properties

• Exact Mass: 186.08600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23000
• LogP: 2.96790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(Tert-Butyl)-3,5-difluorophenol

4-(Tert-Butyl)-3,5-difluorophenol (CAS 910486-78-1): A Versatile Fluorinated Phenolic Compound for Advanced Applications

4-(Tert-Butyl)-3,5-difluorophenol (CAS 910486-78-1) is a fluorinated phenolic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This tert-butyl difluorophenol derivative combines the stability of a tertiary butyl group with the electronic effects of fluorine atoms, making it particularly valuable in pharmaceutical intermediates, material science, and specialty chemical synthesis.

The molecular structure of 4-(tert-butyl)-3,5-difluorophenol features a phenol ring substituted with two fluorine atoms at the 3 and 5 positions and a bulky tert-butyl group at the 4 position. This specific arrangement contributes to its enhanced thermal stability and chemical resistance, properties that are increasingly sought after in high-performance materials. Recent studies have shown growing interest in such fluorinated phenolic compounds for their potential in creating advanced polymers with improved durability and environmental resistance.

In pharmaceutical research, CAS 910486-78-1 serves as a crucial building block for drug development. Its difluorophenol structure is particularly valuable in the synthesis of bioactive molecules, where the fluorine atoms can significantly influence the compound's metabolic stability and binding affinity. Many researchers are exploring its potential in developing new antimicrobial agents and central nervous system drugs, responding to the global demand for novel therapeutic solutions.

The material science applications of 4-(tert-butyl)-3,5-difluorophenol are equally impressive. As industries seek more sustainable and durable materials, this compound has shown promise in the development of high-performance coatings and specialty adhesives. Its ability to enhance polymer properties aligns well with current market trends toward eco-friendly materials with extended service life, reducing the need for frequent replacement and maintenance.

Recent advancements in fluorinated compound synthesis have made 4-(tert-butyl)-3,5-difluorophenol more accessible to researchers and manufacturers. The growing interest in organofluorine chemistry has led to improved production methods that enhance yield while minimizing environmental impact. This progress is particularly relevant as the chemical industry faces increasing pressure to adopt green chemistry principles and reduce its carbon footprint.

The electronic properties of CAS 910486-78-1 make it valuable in electronic material applications. Its difluorophenol moiety can influence the dielectric properties of materials, which is crucial for developing next-generation semiconductor materials and insulating components. With the rapid growth of the electronics industry, especially in areas like 5G technology and flexible electronics, the demand for such specialized chemicals continues to rise.

Quality control and analytical characterization of 4-(tert-butyl)-3,5-difluorophenol typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and high-tech applications. The development of more sensitive analytical methods has been a key focus area, addressing the need for precise quantification in complex matrices.

Storage and handling of 4-(tert-butyl)-3,5-difluorophenol require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers away from strong oxidizers is recommended to maintain its stability. The compound's relatively good stability under ambient conditions contributes to its practicality in various industrial applications.

Market trends indicate growing demand for fluorinated phenolic derivatives like CAS 910486-78-1, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. The compound's versatility and the increasing adoption of fluorine-containing compounds in multiple industries suggest continued growth in its applications and market value in coming years.

Future research directions for 4-(tert-butyl)-3,5-difluorophenol may explore its potential in renewable energy applications, particularly in battery technology and solar cell components. The unique electronic properties of fluorinated compounds make them interesting candidates for next-generation energy storage solutions, aligning with global efforts toward sustainable energy development.

In conclusion, 4-(tert-butyl)-3,5-difluorophenol (CAS 910486-78-1) represents an important class of fluorinated aromatic compounds with diverse applications across multiple industries. Its combination of chemical stability, electronic effects, and synthetic versatility ensures its continued relevance in advancing technologies from healthcare to electronics. As research progresses and new applications emerge, this compound is likely to maintain its position as a valuable building block in modern chemistry and materials science.